Wy 49051

• Molecular Formula: C28H33N5O3
• Molecular Weight: 487.6 g/mol
• InChI: InChI=1S/C28H33N5O3/c1-30-26-24(27(34)31(2)28(30)35)33(20-29-26)17-9-16-32-18-14-23(15-19-32)36-25(21-10-5-3-6-11-21)22-12-7-4-8-13-22/h3-8,10-13,20,23,25H,9,14-19H2,1-2H3
• InChIKey: YNDYDETWRDHMLW-UHFFFAOYSA-N

Wy 49051: Direct-Acting H1 Antagonist

Wy 49051 (CAS 113418-56-7) is a xanthinyl-substituted piperidine derivative that functions as a potent, orally active histamine H1 receptor antagonist [1]. It was developed as part of a structural optimization campaign that replaced a polycyclic imide moiety with a xanthinyl group, yielding a compound with high H1 affinity (IC50 = 44 nM) and a favorable central nervous system profile in preclinical models [2]. Unlike many second-generation antihistamines that require metabolic activation, Wy 49051 exerts its activity directly, without dependence on active metabolite formation [2].

Direct-acting H1 receptor antagonist; no metabolic activation required

Reported extended duration of action (>18 h) in preclinical models

Low lipophilicity profile suggests limited blood-brain barrier penetration

Distinct xanthinyl-piperidine scaffold; differs from piperidine, piperazine, and benzimidazole H1 antagonists

Selection context: supports H1 receptor pathway studies, PK/PD modeling, and behavioral assays where peripheral restriction is desired.

• [1] Abou-Gharbia M, Nielsen ST, Andree TH, Tasse R, Leventer S. Preclinical profile of Wy-49,051: A new H1-antagonist. Drug Development Research. 1990;21(1):63-78. doi:10.1002/ddr.430210108 View Source
• [2] Abou-Gharbia M, Moyer JA, Nielsen ST, Webb M, Patel U. New Antihistamines: Substituted Piperazine and Piperidine Derivatives as Novel H1-Antagonists. Journal of Medicinal Chemistry. 1995;38(20):4026-4032. doi:10.1021/jm00020a018 View Source

Why Wy 49051 Cannot Be Replaced

Although multiple H1 receptor antagonists are commercially available for research, Wy 49051 occupies a distinct pharmacological niche. Its structural class—a xanthinyl-piperidine hybrid—differs fundamentally from the piperidine (terfenadine, ebastine), piperazine (cetirizine), and benzimidazole (astemizole) scaffolds that dominate the antihistamine landscape [1]. This structural divergence translates into a combination of attributes not replicated by any single comparator: direct (non-prodrug) H1 antagonism, an exceptionally long duration of action exceeding 18 hours, and a low lipophilicity (log P < 2) that predicts limited blood-brain barrier penetration [2]. Consequently, substituting Wy 49051 with a generic H1 antagonist risks introducing confounding variables—prodrug dependence, shorter duration, or divergent receptor selectivity profiles—that can compromise experimental reproducibility in pharmacological studies.

Wy 49051 attribute Direct (non-prodrug) activity

Substitution risk Ebastine requires hepatic conversion to carebastine; prodrug dependence may introduce metabolic confounds in IV or perfusion models.

Wy 49051 attribute Duration >18 h

Substitution risk Terfenadine and many generic H1 antagonists exhibit significantly shorter duration; once-daily protocol design may not transfer.

Wy 49051 attribute Selective α1-adrenergic binding profile

Substitution risk Terfenadine and ebastine show weaker α1 affinity; dual-pathway readouts may shift if compound is replaced without selectivity review.

Wy 49051 attribute Xanthinyl-piperidine scaffold

Substitution risk Structural divergence from piperidine/piperazine/benzimidazole classes may alter off-target binding and experimental reproducibility.

• [1] Abou-Gharbia M, Moyer JA, Nielsen ST, Webb M, Patel U. New Antihistamines: Substituted Piperazine and Piperidine Derivatives as Novel H1-Antagonists. Journal of Medicinal Chemistry. 1995;38(20):4026-4032. doi:10.1021/jm00020a018 View Source
• [2] Abou-Gharbia M, Nielsen ST, Andree TH, Tasse R, Leventer S. Preclinical profile of Wy-49,051: A new H1-antagonist. Drug Development Research. 1990;21(1):63-78. doi:10.1002/ddr.430210108 View Source

Wy 49051 Comparative Evidence

H1 Receptor Binding Affinity

Wy 49051 demonstrates substantially higher affinity for the H1 receptor than the first-generation reference terfenadine and the closely related piperazine analog compound 17, while being equipotent to ebastine. In a standardized radioligand binding assay using [3H]pyrilamine as the probe, the IC50 values reveal that Wy 49051 is approximately 2.1-fold more potent than terfenadine and 5.0-fold more potent than compound 17 [1].

H1 binding affinity

Head-to-head

IC50 44 nM vs. terfenadine 94 nM, ebastine 45 nM, compound 17 220 nM

Supports H1 affinity comparison context; equipotent to ebastine but with direct activity.

[3H]pyrilamine binding; 95% CI 26–68 nM. Receptor occupancy may differ from functional response.

Evidence Dimension	H1 receptor binding affinity (IC50)
Target Compound Data	IC50 = 44 nM (95% CI: 26–68 nM)
Comparator Or Baseline	Terfenadine IC50 = 94 nM; Ebastine IC50 = 45 nM; Compound 17 IC50 = 220 nM
Quantified Difference	2.1× more potent than terfenadine; 5.0× more potent than compound 17; equipotent to ebastine
Conditions	In vitro radioligand binding assay using [3H]pyrilamine; IC50 values from Table 6 of Abou-Gharbia et al. (1995)

Why This Matters

Procurement decisions based solely on H1 receptor affinity must consider that Wy 49051 matches the affinity of ebastine, but its direct activity (non-prodrug) and differentiated selectivity profile (see below) provide experimental advantages not captured by IC50 alone.

• [1] Abou-Gharbia M, Moyer JA, Nielsen ST, Webb M, Patel U. New Antihistamines: Substituted Piperazine and Piperidine Derivatives as Novel H1-Antagonists. Journal of Medicinal Chemistry. 1995;38(20):4026-4032. doi:10.1021/jm00020a018 View Source

Functional Antagonism in Guinea Pig Ileum

In a functional tissue bath assay measuring inhibition of histamine-induced guinea pig ileum contraction, Wy 49051 achieved 92% inhibition at a concentration of 100 nM. By comparative potency, Wy 49051 was 700-fold more potent than astemizole and 470-fold more potent than chlorpheniramine in this functional model [1]. Additionally, Schild analysis yielded a pA2 value of 11 for Wy 49051, confirming competitive antagonism—substantially higher than ebastine (pA2 = 7.4) and terfenadine (pA2 = 7.5) [1].

Functional ileum antagonism

Head-to-head

92% inhibition at 100 nM; pA2 11 vs. ebastine 7.4, terfenadine 7.5

Reported functional potency difference supports tissue-level endpoint interpretation.

Guinea pig ileum; 700× more potent than astemizole, 470× vs chlorpheniramine in this assay.

Evidence Dimension	Functional inhibition of histamine-induced guinea pig ileum contraction
Target Compound Data	92% inhibition at 100 nM; pA2 = 11
Comparator Or Baseline	Astemizole: 700× less potent; Chlorpheniramine: 470× less potent; Ebastine: pA2 = 7.4; Terfenadine: pA2 = 7.5
Quantified Difference	700× more potent than astemizole; 470× more potent than chlorpheniramine; pA2 difference of 3.5–3.6 log units versus ebastine and terfenadine
Conditions	Isolated guinea pig ileum; histamine-induced contraction; compound concentration 100 nM; Schild analysis for pA2 determination

Why This Matters

The 700-fold and 470-fold functional potency advantages are among the largest reported differentiators for any H1 antagonist in this classic tissue model, directly informing the selection of Wy 49051 for ex vivo or in vivo studies where maximal target engagement at low concentrations is critical.

• [1] Abou-Gharbia M, Moyer JA, Nielsen ST, Webb M, Patel U. New Antihistamines: Substituted Piperazine and Piperidine Derivatives as Novel H1-Antagonists. Journal of Medicinal Chemistry. 1995;38(20):4026-4032. doi:10.1021/jm00020a018 View Source

In Vivo Oral Efficacy and Duration

Wy 49051 protects against histamine-induced lethality in guinea pigs with an oral ED50 of 1.91 mg/kg and maintains full efficacy for at least 18 hours post-dose [1][2]. Critically, Wy 49051 retains comparable efficacy across oral, intraperitoneal, and intravenous routes (ED50: 1.91, 0.70, and 0.01 mg/kg, respectively), indicating that its activity is not dependent on first-pass metabolism [2]. In contrast, ebastine—a prodrug requiring hepatic conversion to the active metabolite carebastine—shows a marked reduction in efficacy when administered intravenously versus orally, confirming its metabolic dependence [2]. Furthermore, Wy 49051 exhibits a longer duration of protection than terfenadine (18 h vs. <8 h at comparable doses) [1].

In vivo oral efficacy & duration

Head-to-head

PO ED50 1.91 mg/kg; duration >18 h; consistent IV/IP activity

Direct activity across routes; supports PK/PD models without metabolic confounds.

Guinea pig lethality model; ebastine IV activity reduced, terfenadine duration shorter.

Evidence Dimension	Oral efficacy and duration of protection against histamine-induced lethality in guinea pig
Target Compound Data	PO ED50 = 1.91 mg/kg; IV ED50 = 0.01 mg/kg; IP ED50 = 0.70 mg/kg; duration >18 h
Comparator Or Baseline	Ebastine: PO ED50 = 0.45 mg/kg (1 h pretreatment), but IV activity severely reduced (prodrug limitation); Terfenadine: duration <8 h
Quantified Difference	Wy 49051 PO/IV potency ratio = 191; consistent activity across routes; duration advantage of >10 h over terfenadine
Conditions	Guinea pig histamine-induced lethality model; histamine 1.25 mg/kg IV challenge; compounds administered PO, IP, or IV 1–18 h prior to challenge

Why This Matters

The non-prodrug nature of Wy 49051 eliminates the confounding variable of metabolic activation required by ebastine, making it the preferred tool compound for studies where direct H1 antagonism must be isolated from metabolic factors. The 18-hour duration of action also enables once-daily dosing protocols not feasible with shorter-acting alternatives such as terfenadine.

• [1] Abou-Gharbia M, Moyer JA, Nielsen ST, Webb M, Patel U. New Antihistamines: Substituted Piperazine and Piperidine Derivatives as Novel H1-Antagonists. Journal of Medicinal Chemistry. 1995;38(20):4026-4032. doi:10.1021/jm00020a018 View Source
• [2] Abou-Gharbia M, Nielsen ST, Andree TH, Tasse R, Leventer S. Preclinical profile of Wy-49,051: A new H1-antagonist. Drug Development Research. 1990;21(1):63-78. doi:10.1002/ddr.430210108 View Source

Lipophilicity and CNS Penetration

Wy 49051 displays markedly lower lipophilicity (log P < 2) than terfenadine (log P = 2.35) and ebastine (log P = 2.74), as determined by octanol-water partition coefficient measurements [1]. Consistent with this physicochemical property, in vivo [3H]pyrilamine binding studies demonstrated that Wy 49051 (5 mg/kg PO) produced less displacement of the radioligand from brain H1 receptors than ebastine (5 mg/kg PO), terfenadine (20 mg/kg PO), or chlorpheniramine (100 mg/kg PO) [2]. In confinement motor activity tests, Wy 49051 did not produce significant sedation at doses up to 40 mg/kg IP, whereas terfenadine caused significant sedative effects at 1–10 mg/kg IP [1].

Lipophilicity & CNS penetration

Head-to-head

log P

Reported low CNS penetration profile for peripheral H1 studies.

Terfenadine sedation at 1–10 mg/kg IP; supports behavioral assay designs needing peripheral restriction.

Receptor selectivity profile

Head-to-head

α1 IC50 8 nM (293× more potent than terfenadine); M1 IC50 7300 nM; D2/5-HT1A negligible

Reported α1-adrenergic binding may support dual-pathway study context.

Pure H1 studies should review α1 contribution; cardiovascular endpoints unchanged in SHR model.

H2 & cardiac selectivity

Class-level inference

No gastric acid secretion effect; no histamine-induced BP/HR alteration

Confirms functional H1 selectivity; supports gastric/cardiovascular endpoint interpretation.

Class-level attribute explicitly validated; no direct comparator data available.

Evidence Dimension	Lipophilicity (log P) and in vivo CNS H1 receptor occupancy
Target Compound Data	log P < 2; minimal brain [3H]pyrilamine displacement at 5 mg/kg PO; no sedation up to 40 mg/kg IP
Comparator Or Baseline	Terfenadine: log P = 2.35, significant brain receptor occupancy at 20 mg/kg, sedation at 1–10 mg/kg IP; Ebastine: log P = 2.74; Chlorpheniramine: sedation at 10 mg/kg IP
Quantified Difference	log P difference of >0.35 units versus terfenadine and >0.74 units versus ebastine; sedation threshold >40× higher than terfenadine
Conditions	Octanol-water partition coefficient; in vivo [3H]pyrilamine binding in rat brain; confinement motor activity test in male rats

Why This Matters

For researchers designing behavioral or CNS studies, Wy 49051 provides peripheral H1 antagonism with minimal confounding central effects—a combination not achievable with terfenadine, ebastine, or chlorpheniramine at comparable antihistaminic doses.

• [1] Abou-Gharbia M, Moyer JA, Nielsen ST, Webb M, Patel U. New Antihistamines: Substituted Piperazine and Piperidine Derivatives as Novel H1-Antagonists. Journal of Medicinal Chemistry. 1995;38(20):4026-4032. doi:10.1021/jm00020a018 View Source
• [2] Abou-Gharbia M, Nielsen ST, Andree TH, Tasse R, Leventer S. Preclinical profile of Wy-49,051: A new H1-antagonist. Drug Development Research. 1990;21(1):63-78. doi:10.1002/ddr.430210108 View Source

Receptor Selectivity Profile

Wy 49051 exhibits a unique receptor binding signature that differentiates it from terfenadine and ebastine. While all three compounds show negligible affinity for D2 and 5-HT1A receptors, Wy 49051 demonstrates potent α1-adrenergic receptor binding (IC50 = 8 nM) that is 22.8-fold stronger than its H1 affinity [1]. In contrast, terfenadine shows 24.9-fold selectivity for H1 over α1 (IC50 α1 = 2340 nM), and ebastine shows 4.1-fold H1/α1 selectivity (IC50 α1 = 183 nM) [1]. Importantly, Wy 49051 lacks H2 histamine receptor activity (no effect on gastric acid secretion) and shows minimal M1 muscarinic affinity (IC50 = 7300 nM; 166-fold selective for H1) [1][2]. Despite its high α1 affinity, Wy 49051 did not alter blood pressure or heart rate in spontaneously hypertensive rats at doses exceeding the therapeutic H1 range [2].

Receptor selectivity profile

Head-to-head

α1 IC50 8 nM (293× more potent than terfenadine); M1 IC50 7300 nM; D2/5-HT1A negligible

Reported α1-adrenergic binding may support dual-pathway study context.

Pure H1 studies should review α1 contribution; cardiovascular endpoints unchanged in SHR model.

Evidence Dimension	Receptor binding selectivity (IC50 values across H1, α1, M1, D2, 5-HT1A)
Target Compound Data	H1 IC50 = 44 nM; α1 IC50 = 8 nM; M1 IC50 = 7300 nM; D2 IC50 >10,000 nM; 5-HT1A IC50 = 670 nM
Comparator Or Baseline	Terfenadine: H1 IC50 = 94 nM; α1 IC50 = 2340 nM; M1 IC50 >10,000 nM. Ebastine: H1 IC50 = 45 nM; α1 IC50 = 183 nM; M1 IC50 = 2900 nM
Quantified Difference	α1 affinity: Wy 49051 is 293× more potent than terfenadine and 23× more potent than ebastine at α1 receptors; M1 affinity: Wy 49051 is 2.5× weaker than ebastine; H2 activity: absent for Wy 49051
Conditions	In vitro radioligand binding assays using selective probes for each receptor subtype; IC50 values from Table 6 of Abou-Gharbia et al. (1995)

Why This Matters

The pronounced α1-adrenergic component of Wy 49051 is a distinguishing feature for researchers investigating dual H1/α1 pharmacology or requiring a compound with this specific polypharmacology. Conversely, laboratories seeking pure H1 antagonism without α1 liability should select terfenadine or ebastine, underscoring the importance of informed compound selection.

• [1] Abou-Gharbia M, Moyer JA, Nielsen ST, Webb M, Patel U. New Antihistamines: Substituted Piperazine and Piperidine Derivatives as Novel H1-Antagonists. Journal of Medicinal Chemistry. 1995;38(20):4026-4032. doi:10.1021/jm00020a018 View Source
• [2] Abou-Gharbia M, Nielsen ST, Andree TH, Tasse R, Leventer S. Preclinical profile of Wy-49,051: A new H1-antagonist. Drug Development Research. 1990;21(1):63-78. doi:10.1002/ddr.430210108 View Source

H2 Receptor and Cardiac Selectivity

Wy 49051 demonstrates functional selectivity for the H1 receptor over the H2 receptor, as evidenced by its lack of effect on gastric acid secretion in the pylorus-ligated rat model [1]. It also did not modulate histamine-induced changes in blood pressure or heart rate in anesthetized guinea pigs [1]. This contrasts with the mixed H1/H2 profile observed for some first-generation antihistamines, though the primary literature does not provide direct comparator data for H2 activity of terfenadine or ebastine in the same assay system. The absence of H2 activity is a class-level attribute of second-generation H1 antagonists but is explicitly confirmed for Wy 49051 [1].

H2 & cardiac selectivity

Class-level inference

No gastric acid secretion effect; no histamine-induced BP/HR alteration

Confirms functional H1 selectivity; supports gastric/cardiovascular endpoint interpretation.

Class-level attribute explicitly validated; no direct comparator data available.

Evidence Dimension	H2 receptor functional antagonism (gastric acid secretion and cardiovascular parameters)
Target Compound Data	No effect on gastric acid secretion; no alteration of histamine-induced blood pressure or heart rate changes
Comparator Or Baseline	Class-level expectation for second-generation H1 antagonists (no direct comparator data in the same study)
Quantified Difference	Qualitative absence of H2 activity confirmed; quantitative comparison unavailable
Conditions	Pylorus-ligated rat model for gastric acid secretion; anesthetized guinea pig for cardiovascular parameters

Why This Matters

Confirmed absence of H2 receptor activity is essential for researchers using Wy 49051 in models where histamine-mediated gastric or cardiovascular effects could confound interpretation. The explicit functional validation distinguishes Wy 49051 from compounds where H2 selectivity is merely assumed based on binding data.

• [1] Abou-Gharbia M, Nielsen ST, Andree TH, Tasse R, Leventer S. Preclinical profile of Wy-49,051: A new H1-antagonist. Drug Development Research. 1990;21(1):63-78. doi:10.1002/ddr.430210108 View Source

Wy 49051 Application Scenarios

Allergic Rhinitis Models with Once-Daily Dosing

Investigators conducting guinea pig or rodent models of allergic rhinitis can leverage Wy 49051's 18-hour duration of oral efficacy [1] to design protocols with a single daily dose, eliminating the need for multiple administrations required with shorter-acting comparators such as terfenadine (duration <8 h) [2]. The oral ED50 of 1.91 mg/kg provides a validated starting dose for efficacy studies [1].

Direct H1 Antagonism Without Prodrug Dependence

In experiments where hepatic metabolism is a variable of interest—such as pharmacokinetic/pharmacodynamic modeling, isolated perfused organ studies, or experiments in metabolically compromised animal models—Wy 49051's direct, metabolite-independent activity distinguishes it from ebastine, which requires conversion to carebastine for H1 antagonism [2]. Wy 49051 retains full efficacy via intravenous administration (ED50 = 0.01 mg/kg) and is thus suitable for IV infusion protocols where prodrugs fail [2].

Peripherally Restricted H1 Antagonism for Behavioral Studies

For CNS behavioral assays where central H1 receptor blockade is an undesired confound, Wy 49051's low log P (<2) and minimal brain [3H]pyrilamine displacement at antihistaminic doses [1] make it preferable to terfenadine (log P = 2.35) or chlorpheniramine (sedation at 10 mg/kg) [2]. Researchers can achieve peripheral H1 blockade up to 40 mg/kg IP without introducing sedative artifacts [2].

Dual H1/α1-Adrenergic Engagement Studies

Wy 49051's potent α1-adrenergic receptor binding (IC50 = 8 nM) [1], combined with its H1 antagonism, positions it as a tool compound for investigating the intersection of histaminergic and adrenergic signaling in cardiovascular or nasal decongestion models. The compound's lack of cardiovascular effects in spontaneously hypertensive rats at supratherapeutic doses [2] provides a safety margin for these investigations.

Application

Selection Property

Validation Focus

Allergic rhinitis model studies with once-daily dosing

Extended duration of action (>18 h)

Duration of H1 receptor occupancy in vivo

PK/PD modeling without metabolic activation confound

Direct, metabolite-independent activity

IV vs PO efficacy consistency; prodrug comparator review

Peripherally restricted H1 antagonism for behavioral studies

Low log P and minimal brain H1 occupancy

CNS penetration and motor activity endpoints

Dual H1/α1-adrenergic pathway investigation

Selective α1-adrenergic receptor binding profile

Cardiovascular endpoint monitoring in model systems

• [1] Abou-Gharbia M, Moyer JA, Nielsen ST, Webb M, Patel U. New Antihistamines: Substituted Piperazine and Piperidine Derivatives as Novel H1-Antagonists. Journal of Medicinal Chemistry. 1995;38(20):4026-4032. doi:10.1021/jm00020a018 View Source
• [2] Abou-Gharbia M, Nielsen ST, Andree TH, Tasse R, Leventer S. Preclinical profile of Wy-49,051: A new H1-antagonist. Drug Development Research. 1990;21(1):63-78. doi:10.1002/ddr.430210108 View Source